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Compound of Interest

Compound Name: Anandamide-d4

Cat. No.: B1663722 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for the

handling of Anandamide-d4, including operational and disposal plans. Adherence to these

procedural steps is critical for minimizing exposure risks and ensuring compliant waste

disposal.

Anandamide-d4 is a deuterated form of Anandamide, an endogenous cannabinoid

neurotransmitter. While one Safety Data Sheet (SDS) indicates that Anandamide-d4 is not

considered hazardous under the 2012 OSHA Hazard Communication Standard, another for the

parent compound, Anandamide, advises treating it as a potentially hazardous material.[1][2]

Therefore, a cautious approach in handling is recommended.

Key Safety and Physical Properties
A summary of the key safety and physical properties for Anandamide-d4 is provided below for

easy reference.
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Property Value

Chemical Formula C₂₂H₃₃D₄NO₂[1]

Molecular Weight 351.6 g/mol [3]

CAS Number 946524-40-9[3]

Appearance Typically supplied as a solution in ethanol[2]

Storage Temperature -20°C[2][4]

GHS Hazard Classification Not classified as hazardous[1]

Recommended Personal Protective Equipment (PPE)
To mitigate potential exposure and ensure safe handling of Anandamide-d4, the following

personal protective equipment is mandatory.

PPE Category Specification Rationale

Eye and Face Protection
Safety glasses with side-

shields or goggles.[1]

Protects eyes from splashes or

aerosols.

Hand Protection Chemical-resistant gloves.[5]
Prevents skin contact with the

compound and solvent.

Body Protection
Laboratory coat or protective

suit.[5]

Minimizes contamination of

personal clothing.

Respiratory Protection
Dust respirator (if handling

solid form).[5]

Prevents inhalation of airborne

particles if the compound is not

in solution.

Experimental Workflow for Handling Anandamide-d4
The following diagram outlines the standard procedure for handling Anandamide-d4 in a

laboratory setting, from reception to disposal.
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Caption: Workflow for the safe handling of Anandamide-d4.
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Operational and Disposal Plans
A clear and concise plan for the operation and disposal of Anandamide-d4 is crucial for

laboratory safety and regulatory compliance.

Handling and Storage Protocol
Receiving and Storage: Upon receipt, log the material in the chemical inventory. Store

Anandamide-d4 in its original container in a cool, dry, and well-ventilated area at -20°C.[4]

[5]

Preparation of Solutions: All handling of the stock solution and preparation of working

solutions should be conducted in a chemical fume hood to minimize inhalation exposure. If

the compound is in solid form, use dry clean-up procedures and avoid generating dust.[5]

Spill Management:

Minor Spills: For small spills, absorb the material with an inert absorbent material such as

sand, earth, or vermiculite.[5] Collect the absorbed material and place it in a sealed,

labeled container for disposal.[5] Clean the spill area with soap and water.[5]

Major Spills: In the event of a large spill, evacuate the area and alert emergency

responders.[5] Increase ventilation and ensure there are no ignition sources.[5] Contain

the spill using absorbent materials and collect it into labeled containers for disposal.[5]

Waste Disposal Plan
Proper disposal of chemical waste is essential to prevent environmental contamination and

ensure regulatory compliance.

Waste Segregation: All waste materials contaminated with Anandamide-d4, including

unused solutions, contaminated labware, and personal protective equipment, should be

collected separately from other laboratory waste.[6]

Waste Labeling and Storage: Waste containers must be clearly labeled as hazardous waste

with the full chemical name.[7] Store waste containers in a designated, well-ventilated

secondary containment area, away from incompatible materials.[7]
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Disposal Method: Anandamide-d4 waste must be disposed of through a certified hazardous

waste disposal company.[8][9] Do not dispose of this chemical down the drain or in regular

trash.[6][7] Empty containers that held the stock solution should be triple-rinsed, with the

rinsate collected as hazardous waste, before the container can be considered non-

hazardous.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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